Cas no 485825-16-9 ((2S)-2-(2,1,3-Benzothiadiazole-4-sulfonamido)propanoic acid)

• Product Name: (2S)-2-(2,1,3-Benzothiadiazole-4-sulfonamido)propanoic acid
• CAS No: 485825-16-9
• MF: C₉H₉N₃O₄S₂
• MW: 287.315459012985
• CID: 5712956
• PubChem ID: 672636
• Update Time: 2023-10-15

(2S)-2-(2,1,3-Benzothiadiazole-4-sulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-87500
• 485825-16-9
• AKOS032403503
• (2S)-2-(2,1,3-BENZOTHIADIAZOLE-4-SULFONAMIDO)PROPANOICACID
• (2S)-2-(2lambda4,1,3-benzothiadiazole-4-sulfonamido)propanoic acid
• Z1983648225
• (2S)-2-(2,1,3-BENZOTHIADIAZOLE-4-SULFONAMIDO)PROPANOIC ACID
• (S)-2-(benzo[c][1,2,5]thiadiazole-4-sulfonamido)propanoic acid
• L-Alanine, N-(2,1,3-benzothiadiazol-4-ylsulfonyl)-
• (2S)-2-(2,1,3-Benzothiadiazole-4-sulfonamido)propanoic acid

• Inchi： 1S/C9H9N3O4S2/c1-5(9(13)14)12-18(15,16)7-4-2-3-6-8(7)11-17-10-6/h2-5,12H,1H3,(H,13,14)/t5-/m0/s1
• InChI Key： FIGWKCMUEACGHJ-YFKPBYRVSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N[C@H](C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 287.00344812g/mol
• Monoisotopic Mass: 287.00344812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Density: 1.613±0.06 g/cm3(Predicted)
• Boiling Point: 515.5±56.0 °C(Predicted)
• pka: 3.20±0.10(Predicted)